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Compound of Interest

Compound Name: 1-Chloro-3,4,5-tribromobenzene

CAS No.: 3460-25-1

Cat. No.: B1601005

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development, detailing the core chemical properties, synthesis, and

characterization of 1-chloro-3,4,5-tribromobenzene. The information is structured to provide

not only foundational data but also actionable insights into its laboratory application.

Compound Identification and Core Physicochemical
Properties
1-Chloro-3,4,5-tribromobenzene is a halogenated aromatic compound. Its structure,

characterized by a single chlorine atom and three bromine atoms substitution on a benzene

ring, makes it a valuable intermediate in specialized organic synthesis.

Nomenclature and Identifiers:

IUPAC Name: 1,2,3-tribromo-5-chlorobenzene[1]

Common Synonyms: 3,4,5-Tribromochlorobenzene[1]
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CAS Number: 3460-25-1[1][2]

Molecular Formula: C₆H₂Br₃Cl[1]

A summary of its key physical and computed properties is presented below. These values are

crucial for designing experimental conditions, such as selecting appropriate solvents for

reactions and purification.

Property Value Source

Molecular Weight 349.24 g/mol PubChem[1]

Melting Point 98-100 °C ChemicalBook[2]

Boiling Point (Predicted) 308.0 ± 37.0 °C ChemicalBook[2]

Density (Predicted) 2.329 ± 0.06 g/cm³ ChemicalBook[2]

XLogP3-AA (Computed) 4.6 PubChem[1]

Topological Polar Surface Area 0 Å² PubChem[1]

Note: Predicted values are computationally derived and should be used as estimates pending

experimental verification.

Synthesis and Purification
The most logical synthetic route to 1-chloro-3,4,5-tribromobenzene involves a Sandmeyer

reaction starting from 3,4,5-tribromoaniline. This classical transformation provides a reliable

method for introducing a chlorine atom onto a pre-brominated aromatic ring.

The Sandmeyer reaction is chosen for its efficiency in converting an aromatic amino group into

a halogen via a diazonium salt intermediate.[3][4] The use of copper(I) chloride is critical as it

catalyzes the displacement of the diazonium group with a chloride ion.[4]

3,4,5-Tribromoaniline Diazotization
(NaNO2, HCl, 0-5°C)

Step 1 3,4,5-Tribromobenzene-
diazonium Chloride

(Intermediate)

Formation Sandmeyer Reaction
(CuCl, HCl)

Step 2 1-Chloro-3,4,5-tribromobenzene
(Crude Product)

Displacement Purification
(Recrystallization from Ethanol)

Step 3 Pure ProductFinal
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Caption: Synthesis workflow for 1-chloro-3,4,5-tribromobenzene.

Detailed Experimental Protocol: Synthesis via
Sandmeyer Reaction
This protocol outlines a self-validating system for the synthesis and subsequent purification of

the target compound.

Step 1: Diazotization of 3,4,5-Tribromoaniline

In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer,

suspend 3,4,5-tribromoaniline (1 equivalent) in a 2M solution of hydrochloric acid.

Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring. The formation of a

fine, non-clumping slurry of the amine hydrochloride is critical for a successful reaction.

Prepare a solution of sodium nitrite (1.1 equivalents) in cold water.

Add the sodium nitrite solution dropwise to the amine suspension, ensuring the temperature

is maintained below 5 °C. The rate of addition should be slow enough to prevent a rapid rise

in temperature from the exothermic reaction. Diazotization is complete when a slight excess

of nitrous acid is detected with starch-iodide paper.[5]

Step 2: Sandmeyer Reaction

In a separate flask, dissolve copper(I) chloride (1.2 equivalents) in concentrated hydrochloric

acid.

Cool the freshly prepared, cold diazonium salt solution from Step 1 and add it portion-wise to

the stirred cuprous chloride solution.

A vigorous evolution of nitrogen gas will be observed. Allow the reaction mixture to warm to

room temperature and stir for 1-2 hours until the gas evolution ceases.

Step 3: Isolation and Purification
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The crude product will precipitate as a solid. Isolate it by vacuum filtration and wash

thoroughly with water to remove inorganic salts.

For purification, recrystallize the crude solid from hot ethanol. The choice of ethanol is based

on the differential solubility of the product at high and low temperatures, allowing for the

separation of impurities.

Collect the purified crystals by filtration, wash with a small amount of cold ethanol, and dry

under vacuum. The final product should be a crystalline solid.

Spectroscopic and Analytical Characterization
Structural confirmation of 1-chloro-3,4,5-tribromobenzene relies on a combination of

spectroscopic methods. The expected spectral data are detailed below, providing a baseline for

sample validation.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to be simple due to the molecule's symmetry. The two

aromatic protons are chemically equivalent, leading to a single signal.

Expected Chemical Shift (δ): A singlet in the aromatic region (approximately 7.5-8.0 ppm).

The exact shift is influenced by the deshielding effects of the four halogen substituents.

Integration: The integral of this peak should correspond to two protons.

Splitting Pattern: A singlet, as there are no adjacent, non-equivalent protons to cause spin-

spin coupling.

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on the number of unique carbon

environments.

Expected Signals: Due to symmetry, four distinct signals are expected:

C1 (bearing Cl)
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C2 and C6 (equivalent carbons bearing H)

C3 and C5 (equivalent carbons bearing Br)

C4 (carbon bearing Br)

Mass Spectrometry (MS)
Mass spectrometry is crucial for confirming the molecular weight and isotopic pattern, which is

characteristic of polyhalogenated compounds.

Molecular Ion (M⁺): A complex cluster of peaks will be observed due to the natural isotopic

abundances of bromine (⁷⁹Br and ⁸¹Br, ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl, ~3:1 ratio). The

most intense peak in this cluster will correspond to the monoisotopic mass.[1]

Expected Monoisotopic Mass: 345.73952 Da[1]

Spectroscopic Data Expected Features

¹H NMR Singlet, δ ≈ 7.5-8.0 ppm, Integration = 2H

¹³C NMR Four distinct signals for the aromatic carbons

Mass Spec (EI)
Complex isotopic cluster for the molecular ion

peak around m/z 346

IR Spectroscopy

C-H stretching (aromatic) > 3000 cm⁻¹, C=C

stretching (aromatic) ~1400-1600 cm⁻¹, C-Br

and C-Cl stretching in the fingerprint region <

1100 cm⁻¹

Reactivity and Potential Applications
1-Chloro-3,4,5-tribromobenzene serves as a versatile building block in organic synthesis. The

presence of four halogen atoms offers multiple sites for further functionalization through

reactions such as metal-halogen exchange or cross-coupling reactions.
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Caption: Potential reaction pathways for 1-chloro-3,4,5-tribromobenzene.

The differential reactivity of the C-Br versus C-Cl bonds can be exploited for selective

transformations. For instance, C-Br bonds are generally more susceptible to oxidative addition

in palladium-catalyzed cross-coupling reactions than the stronger C-Cl bond, allowing for

regioselective synthesis. This makes the compound a precursor for creating complex

molecules with precisely controlled substitution patterns, which is of interest in the development

of pharmaceuticals and advanced materials.

Safety and Handling
While specific toxicological data for 1-chloro-3,4,5-tribromobenzene is not extensively

documented, it should be handled with the standard precautions for halogenated aromatic

compounds, which are often irritants and may have long-term health effects.

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Storage: Store in a cool, dry place away from incompatible materials. Keep the container

tightly sealed.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.
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Hazard Category Precautionary Measures

Skin Contact
May cause irritation. Wash affected area with

soap and water.

Eye Contact
May cause serious irritation. Flush eyes with

water for at least 15 minutes.

Inhalation
May cause respiratory tract irritation. Move to

fresh air.

Ingestion
Assumed to be harmful. Do not induce vomiting.

Seek immediate medical attention.

This safety information is based on general knowledge of similar compounds and should be

supplemented with a material-specific Safety Data Sheet (SDS) when available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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